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Compound of Interest

Compound Name: Dehydro Felodipine-d3

Cat. No.: B563392 Get Quote

Essential Safety and Handling Guide for
Dehydro Felodipine-d3
Disclaimer: No specific Safety Data Sheet (SDS) for Dehydro Felodipine-d3 is readily

available. This guidance is based on the safety profiles of the parent compound, Felodipine,

and structurally related pyridine derivatives. Dehydro Felodipine-d3 should be treated as a

potentially hazardous substance and handled with utmost care in a controlled laboratory setting

by trained professionals.

Hazard Identification and Immediate Safety
Precautions
Dehydro Felodipine-d3 is the deuterated form of Dehydro Felodipine, a metabolite of

Felodipine.[1] Based on the toxicological data of Felodipine, this compound should be

considered harmful if swallowed.[2][3] The parent compound, Felodipine, is also suspected of

damaging fertility or the unborn child.[2][3] Therefore, stringent safety measures are necessary

to minimize exposure.

Key Hazards:

Acute Toxicity: Harmful if swallowed.[2][3]

Reproductive Toxicity: May damage fertility or the unborn child.[2]
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Inhalation: Inhalation of dust or vapors may cause respiratory irritation, headaches, and

dizziness.[4]

Skin and Eye Contact: May cause skin and eye irritation.[4]

In case of exposure, follow these first-aid measures immediately:

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes while holding

the eyelids open. Seek immediate medical attention.[5]

Skin Contact: Remove all contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek immediate medical attention.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Seek immediate medical attention.[5]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Call a poison center or physician immediately.[2][6]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical for handling Dehydro Felodipine-d3. The following table

summarizes the recommended PPE.
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Body Part Recommended PPE Purpose

Eyes/Face
Chemical splash goggles and

a face shield.[5][7]

Protects against splashes of

powders or solvents.[7]

Hands

Nitrile or neoprene gloves are

recommended.[4] Avoid latex

gloves.[4] For extended

contact, butyl rubber or PVA

gloves should be considered.

[5] Always check the

manufacturer's glove

compatibility chart.

Protects skin from absorption,

as pyridine derivatives can be

toxic upon skin contact.[5]

Body
A fully buttoned, flame-

resistant lab coat.[5][7]

Protects skin from

contamination.[5]

Respiratory

All handling of the solid

compound or its solutions

should be conducted within a

certified chemical fume hood.

[7] A NIOSH-approved

respirator may be required for

large quantities or if a fume

hood is not available.[5][7]

Prevents inhalation of harmful

dust or vapors.[7]

Feet
Closed-toe, chemical-resistant

shoes.[7]
Protects feet from spills.[7]

Operational and Disposal Plans
A systematic approach is crucial when working with potentially hazardous and sensitive

deuterated compounds.

Operational Plan:

Preparation and Weighing:

Ensure all necessary PPE is worn correctly before handling.[7]
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Conduct all weighing and transfers of the solid material within a chemical fume hood to

prevent the dispersion of powder.[7]

Use non-sparking tools to avoid potential ignition sources.[6]

Given that this is a deuterated compound, minimize exposure to atmospheric moisture to

prevent isotopic dilution. Work quickly and keep containers tightly sealed.[8][9] Use dried

glassware, preferably oven-dried at 150°C for 24 hours and cooled in a desiccator.[8][9]

Dissolving and Reactions:

When dissolving the compound, add the solid slowly to the solvent to avoid splashing.[7]

If the reaction is exothermic, prepare an ice bath to control the temperature.[7]

Keep all containers tightly closed when not in use to prevent the release of vapors and

contamination from atmospheric moisture.[4][8]

Spill Management:

In the event of a spill, evacuate all non-essential personnel from the area.[7]

For small spills, use an absorbent material like sand or vermiculite to contain the powder.

[7]

Carefully sweep or scoop the absorbed material into a sealed, labeled container for

hazardous waste disposal.[7]

Ventilate the area and decontaminate the spill surface.[7]

Disposal Plan:

All waste containing Dehydro Felodipine-d3, including contaminated consumables (e.g.,

gloves, pipette tips, absorbent paper), must be collected in a designated and clearly labeled

hazardous waste container.[5]

Dispose of the hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[5]
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Do not dispose of this chemical down the drain.[5]

Experimental Workflow and Safety Diagram
The following diagram outlines the essential workflow for the safe handling of Dehydro
Felodipine-d3, from initial preparation to final disposal.
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Caption: Step-by-step workflow for the safe handling of Dehydro Felodipine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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